Ceftazidime-d5

• Molecular Formula: C22H22N6O7S2
• Molecular Weight: 551.6 g/mol
• InChI: InChI=1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,10,14,18H,8-9H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-13-/t14-,18-/m1/s1/i3D,4D,5D,6D,7D
• InChIKey: ORFOPKXBNMVMKC-FLSUUSJHSA-N

Ceftazidime-d5 Overview

Ceftazidime-d5 (CAS: 72558-82-8 unlabeled) is a deuterium-labeled analog of the third-generation cephalosporin antibiotic ceftazidime. The compound incorporates five deuterium atoms at the pyridinium methyl position (C22H17D5N6O7S2), increasing its molecular weight to approximately 551.61 g/mol relative to unlabeled ceftazidime (≈546.58 g/mol) . This mass shift enables unambiguous differentiation via mass spectrometry while preserving near-identical chemical behavior during extraction, chromatography, and ionization . Ceftazidime-d5 is exclusively intended for research use as a stable isotope-labeled internal standard (SIL-IS) for the quantification of ceftazidime in biological matrices by LC-MS/MS or GC-MS, and is not indicated for therapeutic application .

Stable isotope-labeled internal standard (SIL-IS) for ceftazidime

Co-elution with analyte for robust matrix effect correction

Designed for LC-MS/MS bioanalysis in research matrices

Why Ceftazidime-d5 Is Essential

The use of unlabeled ceftazidime as an internal standard is analytically invalid, as it is indistinguishable from the target analyte. The use of structural analogs (e.g., cefotaxime) as internal standards, while sometimes employed, fails to provide equivalent accuracy and precision. Stable isotope-labeled internal standards (SIL-IS) like Ceftazidime-d5 are widely recognized as the 'gold standard' in quantitative bioanalysis because they co-elute with the analyte and experience identical extraction recovery, matrix effects, and ionization efficiency fluctuations . In contrast, structural analogs can exhibit differential chromatographic retention, leading to varying degrees of ion suppression or enhancement that compromise assay accuracy [1]. A direct comparative study of an LC-MS/MS method for angiotensin IV demonstrated that only a SIL-IS improved method precision and accuracy over a structural analog, which failed to adequately correct for matrix variability [2]. Therefore, for rigorous pharmacokinetic studies and therapeutic drug monitoring requiring validated, regulatory-compliant data, Ceftazidime-d5 is the essential internal standard for ceftazidime quantification.

Unlabeled Ceftazidime

Indistinguishable from the target analyte; not suitable as an internal standard in MS-based quantification.

Structural Analog (e.g., cefotaxime)

May show differential chromatographic retention and incomplete matrix effect correction, potentially reducing assay accuracy compared to a SIL-IS.

• [1] WuXi AppTec DMPK. LC-MS Bioanalysis: Considerations for Internal Standard Use. Blog. 2025. Available at: https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ (accessed 2026-04-23). View Source
• [2] Lanckmans K, et al. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source

Quantitative Evidence for Ceftazidime-d5

Mass Spectrometric Differentiation

Ceftazidime-d5 possesses a molecular weight of 551.61 g/mol, which is approximately +5 Da greater than unlabeled ceftazidime (546.58 g/mol) due to the incorporation of five deuterium atoms . This mass difference is sufficient to prevent spectral overlap and cross-talk in MS detection, a critical requirement for a reliable SIL-IS . In a validated UHPLC-MS/MS method, the transition used for Ceftazidime-d5 was m/z 551.9 → 467.9, clearly separated from the analyte's transition, enabling precise and interference-free quantification [1].

Mass Shift

Head-to-head

+5 Da (m/z 551.9 vs 547.0)

Enables unambiguous MS resolution and co-elution

ESI+; C22H17D5N6O7S2 vs C22H22N6O7S2

Evidence Dimension	Molecular Weight and MS Precursor Ion (m/z)
Target Compound Data	MW = 551.61 g/mol; m/z = 551.9
Comparator Or Baseline	Unlabeled Ceftazidime: MW ≈ 546.58 g/mol; m/z = 547.0
Quantified Difference	+5 Da (Δ m/z ≈ +4.9 to +5.0)
Conditions	Electrospray ionization (ESI+) mass spectrometry; C22H17D5N6O7S2 vs. C22H22N6O7S2

Why This Matters

This 5 Da mass shift ensures complete chromatographic co-elution with the analyte while providing unambiguous mass spectrometric resolution, which is essential for accurate isotope dilution mass spectrometry (IDMS).

• [1] Rigo-Bonnin R, Gomez-Junyent J, García-Tejada L, Benavent E, Soldevila L, Tubau F, Murillo O. Measurement of ceftolozane and tazobactam concentrations in plasma by UHPLC-MS/MS. Clinical application in the management of difficult-to-treat osteoarticular infections. Clin Chim Acta. 2019;488:50-60. View Source

Isotopic Purity Advantage

The utility of Ceftazidime-d5 as an internal standard is directly tied to its isotopic enrichment, which dictates the level of unlabeled analyte contamination. Nucleosyn's [D5]-Ceftazidime is specified with a chemical purity of 95% and an isotopic enrichment of 98% . This high enrichment minimizes the contribution of the internal standard to the analyte signal, thereby reducing quantification bias, especially at the lower limit of quantification (LLOQ) . In contrast, some commercial sources of Ceftazidime-d5 are offered at lower purities (≥90%) , which may introduce greater variability and necessitate more rigorous lot-to-lot validation to ensure method accuracy.

Isotopic Enrichment

Specification review

98% (target) vs 90% alternative

Higher enrichment minimizes background contribution at LLOQ

Vendor specification; lot-specific verification recommended

Evidence Dimension	Isotopic Enrichment
Target Compound Data	Isotopic Enrichment: 98%
Comparator Or Baseline	Alternative Vendor Specification: 90%
Quantified Difference	+8 percentage points higher isotopic enrichment
Conditions	Product specifications as listed on vendor Certificate of Analysis

Why This Matters

Higher isotopic enrichment directly translates to lower background interference from the internal standard, enabling more accurate quantification of low-abundance ceftazidime concentrations in clinical and preclinical samples.

Method Performance in Clinical TDM

In a validated UHPLC-MS/MS method for guiding ceftolozane-tazobactam therapy, Ceftazidime-d5 was employed as the internal standard. The assay demonstrated coefficients of variation (CV) and absolute relative biases of <7.9% and <6.5%, respectively, for all quality control samples [1]. This level of precision and accuracy meets the stringent acceptance criteria of regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation [2]. While this specific data is for ceftolozane quantification, it directly validates the performance of Ceftazidime-d5 as a robust SIL-IS in a complex clinical matrix (human plasma). A comparable method using a structural analog (cefotaxime) for ceftazidime quantification reported a mean recovery of only 74.4% [3], highlighting the superior performance achievable with a matched SIL-IS.

Method Precision

Reported

SIL-IS: CV < 7.9%, Bias < 6.5%

Structural analog: Recovery 74.4 ± 8.1%

Supports bioanalytical validation review for research PK

Human plasma; UHPLC-MS/MS

Evidence Dimension	Assay Precision and Accuracy
Target Compound Data	CV < 7.9%; Bias < 6.5% (using Ceftazidime-d5 as IS)
Comparator Or Baseline	Method using structural analog IS (cefotaxime): Mean Recovery 74.4 ± 8.1%
Quantified Difference	Higher precision, accuracy, and recovery with SIL-IS
Conditions	Human plasma; UHPLC-MS/MS; validated per EMA/CLSI guidelines

Why This Matters

This performance data confirms that Ceftazidime-d5-based methods can reliably support clinical decision-making in therapeutic drug monitoring, where precise and accurate drug level quantification is critical for patient safety and efficacy.

• [1] Rigo-Bonnin R, Gomez-Junyent J, García-Tejada L, Benavent E, Soldevila L, Tubau F, Murillo O. Measurement of ceftolozane and tazobactam concentrations in plasma by UHPLC-MS/MS. Clinical application in the management of difficult-to-treat osteoarticular infections. Clin Chim Acta. 2019;488:50-60. View Source
• [2] Barco S, Mesini A, Barbagallo L, et al. A liquid chromatography-tandem mass spectrometry platform for the routine therapeutic drug monitoring of 14 antibiotics: Application to critically ill pediatric patients. J Pharm Biomed Anal. 2020;186:113273. View Source
• [3] Measurement of ceftazidime concentration in human plasma by ultra-performance liquid chromatography–tandem mass spectrometry. Application to critically ill patients and patients with osteoarticular infections. Biomed Chromatogr. 2016;30(3):356-363. View Source

Ceftazidime-d5 Application Scenarios

TDM in Critically Ill Patients

Ceftazidime-d5 is the internal standard of choice for developing and validating LC-MS/MS assays intended for clinical TDM of ceftazidime. Its use ensures the high precision (CV < 7.9%) and accuracy (bias < 6.5%) required for guiding dosing regimens in critically ill or pediatric populations, where pharmacokinetics are highly variable [1]. The validated 14-antibiotic TDM platform utilizing deuterated internal standards exemplifies this application, demonstrating its feasibility in a clinical laboratory setting [2].

PK Studies Using Isotope Dilution MS

For robust quantification of ceftazidime in plasma, serum, urine, or tissue homogenates during drug development, Ceftazidime-d5 provides the necessary correction for matrix effects and extraction variability. This is essential for generating reliable PK parameters (e.g., AUC, Cmax, t1/2) for regulatory submissions (IND/NDA). The +5 Da mass shift enables unambiguous IDMS, a technique recognized for its high metrological traceability and accuracy .

Multi-Analyte Antibiotic Panel Development

In complex analytical workflows targeting multiple β-lactam antibiotics simultaneously, the use of analyte-specific SIL-IS like Ceftazidime-d5 is critical. It allows for independent correction of each analyte's unique matrix effects and ionization behavior. This is particularly valuable for platforms designed for high-throughput TDM or for studying drug-drug interactions and combination therapies in infectious disease research [2].

Application

Selection Property

Validation Focus

Ceftazidime quantification in human plasma research matrices

Co-eluting SIL-IS for robust matrix effect correction

Precision and accuracy under bioanalytical validation

PK profiling studies in biological matrices

High isotopic enrichment for low LLOQ support

Matrix effect and recovery validation

Multi-analyte antibiotic panel assays

Analyte-specific correction for each β-lactam

Independent matrix effect profiling per analyte

• [1] Rigo-Bonnin R, Gomez-Junyent J, García-Tejada L, Benavent E, Soldevila L, Tubau F, Murillo O. Measurement of ceftolozane and tazobactam concentrations in plasma by UHPLC-MS/MS. Clinical application in the management of difficult-to-treat osteoarticular infections. Clin Chim Acta. 2019;488:50-60. View Source
• [2] Barco S, Mesini A, Barbagallo L, et al. A liquid chromatography-tandem mass spectrometry platform for the routine therapeutic drug monitoring of 14 antibiotics: Application to critically ill pediatric patients. J Pharm Biomed Anal. 2020;186:113273. View Source